Cas no 6943-84-6 (Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate)

• Product Name: Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate
• CAS No: 6943-84-6
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 1736364
• Update Time: 2025-06-14

Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-methyl-3-(2-methylpropyl)hex-2-enoate
• AC1Q4Q4J
• 2-cyano-3-isobutyl-5-methyl-hex-2-enoic acid ethyl ester
• AC1L6A7E
• Diisobutylmethylen-malonsaeure-ethylester-nitril
• STOCK1S-69271
• 2-Cyan-3-isobutyl-5-methyl-hex-2-ensaeure-aethylester
• AR-1I8389
• CTK5C9860
• ethyl 2-cyano-3-isobutyl-5-methylhex-2-enoate
• NSC51691
• AC1Q4Q4J; 2-cyano-3-isobutyl-5-methyl-hex-2-enoic acid ethyl ester; AC1L6A7E; Diisobutylmethylen-malonsaeure-ethylester-nitril; STOCK1S-69271; 2-Cyan-3-isobutyl-5-methyl-hex-2-ensaeure-aethylester; AR-1I8389; CTK5C9860; ethyl 2-cyano-3-isobutyl-5-methylhex-2-enoate; NSC51691;
• Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate

• Inchi： 1S/C14H23NO2/c1-6-17-14(16)13(9-15)12(7-10(2)3)8-11(4)5/h10-11H,6-8H2,1-5H3
• InChI Key： NXFLNIMSYCMMTG-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C#N)=C(\CC(C)C)/CC(C)C)=O

Computed Properties

• Exact Mass: 237.17299

Experimental Properties

• PSA: 50.09
• LogP: 3.46188

Additional information on Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate

Comprehensive Overview of Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate (CAS No. 6943-84-6)

Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate (CAS No. 6943-84-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and isobutyl functional groups, has garnered significant attention due to its versatile applications in synthetic chemistry. The compound's unique structure, featuring a hex-2-enoate backbone, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate has surged, driven by its role in green chemistry initiatives. With sustainability becoming a global priority, this compound's efficiency in catalytic reactions and minimal environmental impact align with modern eco-friendly synthesis trends. Its compatibility with microwave-assisted reactions and flow chemistry techniques further enhances its appeal, addressing the need for faster, cleaner production methods. These attributes make it a hotspot in academic and industrial research, as evidenced by its frequent mention in peer-reviewed journals.

The compound's CAS No. 6943-84-6 is often searched alongside terms like "synthetic applications" and "structure-activity relationship," reflecting users' interest in its mechanistic insights. Analytical techniques such as NMR spectroscopy and HPLC purification are commonly employed to characterize its purity, a critical factor for reproducibility in experiments. Additionally, its stability under varying pH conditions has made it a subject of studies exploring prodrug design, a trending topic in personalized medicine.

From a commercial perspective, Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate is supplied by leading chemical manufacturers with stringent quality control protocols. Its shelf-life optimization and storage conditions (typically under inert atmospheres) are frequently discussed in technical datasheets, catering to end-users' practical concerns. The compound's compatibility with biodegradable solvents also positions it favorably in circular economy discussions, another area of growing online searches.

Innovative applications of this compound extend to material science, where its conjugated double bond system contributes to photostable polymer coatings. Such interdisciplinary relevance underscores why queries like "CAS 6943-84-6 in advanced materials" have risen in search engine analytics. Furthermore, computational chemists leverage its molecular properties for in silico modeling, aligning with the AI-driven research wave dominating scientific discourse.

To summarize, Ethyl 2-Cyano-3-isobutyl-5-methylhex-2-enoate (CAS No. 6943-84-6) exemplifies how niche chemicals can bridge gaps between traditional synthesis and cutting-edge technologies. Its multifaceted utility—from medicinal chemistry to sustainable manufacturing—ensures its continued relevance in both literature and laboratory workflows. As research paradigms evolve, this compound remains a testament to the dynamic interplay between molecular innovation and real-world problem-solving.